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Compound of Interest

Compound Name: 3,4-Dimethylbenzoic acid

Cat. No.: B181350

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dimethylbenzoic acid, with the CAS number 619-04-5, is an aromatic carboxylic acid that
serves as a versatile building block in organic synthesis.[1][2] Its structure, featuring a benzoic
acid core with two methyl groups at the 3 and 4 positions, imparts unique properties that make
it a valuable intermediate in the synthesis of a wide range of chemical entities. This technical
guide provides an in-depth overview of the chemical and physical properties, spectral data,
synthesis, and biological significance of 3,4-dimethylbenzoic acid, tailored for professionals in
research and drug development.

Physicochemical Properties and Data

3,4-Dimethylbenzoic acid is a white to beige crystalline powder.[3] Key quantitative data for
this compound are summarized in the tables below for easy reference and comparison.

Table 1: General and Physicochemical Properties
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Property Value Reference
CAS Number 619-04-5 [4]
Molecular Formula CoH1002 [4]
Molecular Weight 150.17 g/mol [4]
Appearance White to beige crystalline 3]
powder

Melting Point 163-166 °C [2][5]
Water Solubility 0.129 mg/mL [6]
logP 2.66

Table 2: Spectral Data Summary
Spectroscopic Technique Key Peaks/Signals Reference

Signals corresponding to

1H NMR aromatic protons and two [3]
methyl groups.
Resonances for aromatic

13C NMR carbons, methyl carbons, and [7]

the carboxylic acid carbon.

IR Spectroscopy

Characteristic absorptions for
O-H (carboxylic acid), C=0
(carbonyl), and aromatic C-H
and C=C bonds.

[5](8]

Mass Spectrometry (GC-MS)

Molecular ion peak at m/z 150,
with major fragments at m/z
135 ([M-CHs]*), 105 ([M-
COOH]*), and 91.

[6]

Synthesis and Purification
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While specific, detailed industrial synthesis protocols are often proprietary, a common
laboratory-scale synthesis of 3,4-dimethylbenzoic acid involves the oxidation of p-xylene. The
following is a generalized experimental protocol based on established chemical principles for
xylene oxidation.

Experimental Protocol: Oxidation of p-Xylene

Objective: To synthesize 3,4-dimethylbenzoic acid via the oxidation of p-xylene.
Materials:

e p-Xylene

o Potassium permanganate (KMnOa) or other suitable oxidizing agent

e Sulfuric acid (H2S0a4) or other strong acid

e Sodium bisulfite (NaHSO3)

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

e Ethanol

o Water

o Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel,
etc.)

e Heating mantle
e Magnetic stirrer
o Filtration apparatus

Procedure:
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e Oxidation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, a
mixture of p-xylene and an aqueous solution of the oxidizing agent (e.g., KMnQOa) is
prepared. A catalytic amount of a strong acid may be added. The reaction mixture is heated
to reflux and stirred vigorously for several hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, the mixture is cooled to room temperature. The
excess oxidizing agent is quenched by the addition of a reducing agent, such as sodium
bisulfite solution, until the characteristic color of the oxidant disappears.

« Isolation of Crude Product: The mixture is then acidified with a strong acid (e.g.,
concentrated HCI) to precipitate the crude 3,4-dimethylbenzoic acid. The precipitate is
collected by vacuum filtration and washed with cold water.

 Purification: The crude product can be purified by recrystallization.[3] A common method
involves dissolving the crude acid in a hot solvent, such as ethanol or an ethanol-water
mixture, followed by slow cooling to induce crystallization. The purified crystals are then
collected by filtration, washed with a small amount of cold solvent, and dried. An alternative
purification method involves dissolving the crude product in an aqueous base (e.g., NaOH
solution), filtering to remove insoluble impurities, and then re-precipitating the acid with the
addition of a strong acid.

Workflow Diagram:
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General Synthesis Workflow
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Caption: General workflow for the synthesis and purification of 3,4-Dimethylbenzoic acid.
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Biological Significance and Metabolism

3,4-Dimethylbenzoic acid is a known metabolite in certain biological systems. For instance, it
is a product of dimethylbenzoate metabolism by the bacterium Rhodococcus rhodochrous N75.
[7] This bacterium utilizes a modified [3-ketoadipate pathway for the degradation of aromatic
compounds.

Metabolic Pathway in Rhodococcus rhodochrous N75

The catabolism of p-toluate (4-methylbenzoate) in Rhodococcus rhodochrous N75 proceeds
through a series of enzymatic steps, ultimately leading to intermediates that can enter central
metabolism. While 3,4-dimethylbenzoic acid is a related compound, the pathway for p-toluate
provides a model for the bacterial degradation of methylated benzoic acids. The key steps
involve oxidation, ring cleavage, and further processing.

Signaling Pathway Diagram:
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Proposed Metabolic Pathway in Rhodococcus
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Caption: Proposed metabolic pathway for p-toluate in Rhodococcus rhodochrous N75.

Applications in Research and Development

3,4-Dimethylbenzoic acid is a valuable intermediate in several industrial and research
applications:

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b181350?utm_src=pdf-body-img
https://www.benchchem.com/product/b181350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Pharmaceutical Synthesis: It serves as a precursor for the synthesis of active
pharmaceutical ingredients (APIs).[1][9] Its structure can be modified to create novel drug
candidates with desired pharmacological properties.

o Agrochemicals: It is used in the development of new pesticides and herbicides.[1]

e Polymers and Materials Science: The compound is utilized as a monomer or additive in the
production of polymers, contributing to enhanced thermal stability and mechanical
properties.[1]

e Dyes and Pigments: It is a building block in the synthesis of various dyes and pigments.[6]

Safety and Handling

3,4-Dimethylbenzoic acid is classified as an irritant. It can cause skin, eye, and respiratory
tract irritation. Standard laboratory safety precautions should be followed when handling this
compound. This includes the use of personal protective equipment (PPE) such as safety
goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated area or under a
fume hood.

Conclusion

3,4-Dimethylbenzoic acid is a key chemical intermediate with a broad range of applications,
particularly in the pharmaceutical and chemical industries. Its well-defined physical and
chemical properties, coupled with its synthetic versatility, make it a valuable tool for researchers
and developers. This guide provides a foundational understanding of this compound, from its
fundamental properties to its synthesis and biological relevance, to support its effective use in
scientific and industrial endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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